{[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile

• Molecular Formula: C19H19N5OS
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-[[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C19H19N5OS/c1-14-3-7-16(8-4-14)24-18(22-23-19(24)26-12-11-20)13-21-15-5-9-17(25-2)10-6-15/h3-10,21H,12-13H2,1-2H3
• InChI Key: AWWFAHKOKXCOLE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC#N)CNC3=CC=C(C=C3)OC

Description

{[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile is not fully understood. However, studies have suggested that the compound may inhibit the growth of bacteria and fungi by disrupting their cell membranes. It may also inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile has low toxicity and does not cause significant physiological effects in animals. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

The main advantage of {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile for lab experiments is its potential as a versatile reagent in various fields. However, the compound has limited solubility in water, which may limit its use in certain applications.

Future Directions

For research on {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile include further studies on its mechanism of action, toxicity, and potential applications in medicinal chemistry, material science, and analytical chemistry. Researchers may also explore the synthesis of analogs of the compound to improve its solubility and efficacy.

Synthesis Methods

The synthesis of {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile involves the reaction of 4-methoxybenzylamine, 4-methylphenylhydrazine, and 5-(bromomethyl)-1,2,4-triazole-3-thiol in the presence of potassium carbonate and acetonitrile. The reaction mixture is heated at reflux for several hours, and the resulting product is purified through column chromatography.

Scientific Research Applications

Research on {[5-[(4-methoxyanilino)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile has focused on its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. The compound has been studied for its antibacterial, antifungal, and anticancer properties. It has also been used as a ligand in coordination chemistry and as a reagent in analytical chemistry.